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Compound of Interest

Compound Name:
2,4,7-Trimethyl-1H-indole-3-

carbaldehyde

CAS No.: 883547-98-6

Cat. No.: B1308988

Get Quote

Introduction & Chemical Context
2,4,7-trimethyl-1H-indole-3-carbaldehyde (CAS: 883547-98-6) is a highly functionalized

indole derivative. Within drug discovery, this scaffold serves as a critical pharmacophore,

particularly in the development of tubulin polymerization inhibitors and kinase modulators. The

specific substitution pattern—methyl groups at the 2, 4, and 7 positions—imparts unique steric

and electronic properties that distinguish it from the more common indole-3-carbaldehyde.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]
Molecular Formula:

Molecular Weight: 187.24 g/mol

LogP (Predicted): ~3.2 (High lipophilicity due to trimethylation)

Solubility: Low in water; High in DMSO, Methanol, Acetonitrile.
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Key Reactivity: The C3-aldehyde is susceptible to oxidation (to carboxylic acid) and Schiff

base formation. The C2-methyl group sterically hinders nucleophilic attack at the C2 position

but stabilizes the indole core.

Analytical Challenges
Oxidative Instability: The aldehyde moiety can oxidize to 2,4,7-trimethyl-1H-indole-3-

carboxylic acid during sample processing.

Isomeric Separation: Differentiating this specific isomer from other trimethyl-indole-3-

carbaldehydes (e.g., 2,5,7-trimethyl) requires high-resolution chromatography.

Matrix Interference: In biological matrices (plasma/microsomes), the compound's high

lipophilicity leads to strong protein binding.

Method Development Strategy
Chromatographic Mode Selection
Given the predicted LogP of >3.0, Reverse Phase Chromatography (RPC) is the primary

choice.

Stationary Phase: A C18 column is standard. However, a Phenyl-Hexyl column is

recommended for superior selectivity if separating structural isomers, as the

interactions with the indole core provide an orthogonal separation mechanism to pure
hydrophobicity.

Mobile Phase: Acidic pH (0.1% Formic Acid) is required to suppress the ionization of residual

silanols and improve peak shape. The indole nitrogen is not basic enough (pKa < -2) to be

protonated under standard LC conditions, but the acidic environment prevents aldehyde

hydration.

Detection Strategy
UV/Vis: The indole chromophore absorbs strongly at 280 nm and 254 nm.

Mass Spectrometry: The molecule ionizes well in Positive Electrospray Ionization (ESI+)

mode, forming the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ion at m/z 188.2.

Protocol 1: HPLC-UV Purity Assessment
For Quality Control (QC) of synthesized material or raw material inspection.

Reagents and Equipment
Instrument: HPLC system with Diode Array Detector (DAD).

Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

Solvents: HPLC-grade Acetonitrile (ACN) and Water with 0.1% Trifluoroacetic Acid (TFA).

Chromatographic Conditions
Parameter Setting

Flow Rate 1.0 mL/min

Column Temp 30°C

Injection Volume 5-10 µL

Detection UV at 285 nm (Reference: 360 nm)

Run Time 15 minutes

Gradient Table:

Time (min)
% Buffer A (0.1% TFA in
Water)

% Buffer B (0.1% TFA in
ACN)

0.0 90 10

10.0 10 90

12.0 10 90

12.1 90 10

| 15.0 | 90 | 10 |
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System Suitability Criteria
Tailing Factor:

Theoretical Plates:

Precision (RSD):

for 5 replicate injections of standard.

Protocol 2: LC-MS/MS Bioanalysis (PK Studies)
For quantification in plasma or microsomal incubations.

Mass Spectrometry Parameters (ESI+)
The method uses Multiple Reaction Monitoring (MRM) for high sensitivity.

Source: ESI Positive

Capillary Voltage: 3.5 kV

Desolvation Temp: 400°C

MRM Transitions: | Analyte | Precursor (

) | Product (

) | Collision Energy (eV) | Rationale | | :--- | :--- | :--- | :--- | :--- | | Target | 188.1 | 170.1 | 15 | Loss
of

(aldehyde instability) | | Target (Quant) | 188.1 | 158.1 | 25 | Loss of

(Aldehyde cleavage) | | Target (Qual) | 188.1 | 144.1 | 35 | Ring fragmentation/Methyl loss | | IS
(e.g., Indole-D5) | 123.1 | 80.1 | 20 | Standard Indole transition |

Sample Preparation (Protein Precipitation)
Aliquot: Transfer 50 µL of plasma into a 1.5 mL tube.

Spike: Add 10 µL of Internal Standard (IS) solution.
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Precipitate: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

Vortex: Mix vigorously for 30 seconds.

Centrifuge: 10,000 x g for 10 minutes at 4°C.

Transfer: Move supernatant to an HPLC vial. Note: Do not dry down and reconstitute if

possible, to avoid aldehyde oxidation during evaporation.

Visualizations
Analytical Workflow Logic
This diagram illustrates the decision matrix for selecting the appropriate protocol based on the

sample type.
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Figure 1: Decision tree for selecting the appropriate analytical workflow based on sample

origin.

MS/MS Fragmentation Pathway
Understanding the fragmentation is crucial for validating the MRM transitions.
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Figure 2: Proposed ESI+ fragmentation pathway for 2,4,7-trimethyl-1H-indole-3-
carbaldehyde.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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